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Introduction
BBO-10203 is a first-in-class, orally bioavailable small-molecule inhibitor that selectively targets

the interaction between RAS proteins and phosphoinositide 3-kinase alpha (PI3Kα).[1][2][3]

Unlike conventional PI3Kα inhibitors that target the kinase active site, BBO-10203 covalently

binds to Cysteine 242 (Cys242) within the RAS-Binding Domain (RBD) of the p110α catalytic

subunit of PI3Kα.[1][3] This unique mechanism of action specifically disrupts RAS-mediated

activation of PI3Kα, leading to the inhibition of downstream signaling, such as the

phosphorylation of AKT (pAKT), and subsequent anti-tumor effects.[1][4] A key advantage of

BBO-10203 is its ability to inhibit tumor growth without inducing hyperglycemia, a common side

effect of kinase inhibitors that interfere with insulin signaling.[3][5][6]

These application notes provide an overview of the in vitro assays used to characterize the

efficacy of BBO-10203, including detailed protocols for key experiments and a summary of

reported quantitative data.
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BBO-10203 acts by disrupting the protein-protein interaction between RAS and PI3Kα. In many

cancers, activating mutations in RAS or PIK3CA (the gene encoding p110α), or amplification of

receptor tyrosine kinases like HER2, lead to constitutive activation of the PI3K/AKT pathway,

promoting cell proliferation, survival, and growth.[2][7] BBO-10203 specifically blocks the RAS-

GTP-mediated activation of PI3Kα, thereby inhibiting the downstream phosphorylation of AKT

and subsequent signaling cascades.[1]
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Caption: Mechanism of BBO-10203 action.
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The following tables summarize the in vitro efficacy of BBO-10203 in various assays and cell

lines.

Table 1: Cellular Target Engagement and Pathway Inhibition

Assay Type Metric Value Cell Line(s) Reference

PI3Kα RBD

Target

Engagement

IC50 3 nM - [8]

KRAS-

G12D:PI3Kα

Interaction

IC50 6 nM HEK293T [2]

pAKT Inhibition IC50 4 nM - [8]

pAKT Inhibition IC50 5 nM

HER2-amplified,

WT/mutant

PI3Kα

[4]

Cellular Target

Engagement
Full Engagement 30 nM

Diverse human

cancer cell lines
[9]

Table 2: Anti-proliferative and Combination Effects
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Assay Type
Combination
Agent

Effect Cell Line(s) Reference

Clonogenic

Assay
Trastuzumab

Synergistic

Inhibition

BT-474, MDA-

MB-453
[10]

Proliferation

Assay
Trastuzumab

Synergistic

Inhibition

HER2+ breast

cancer models
[2]

- Fulvestrant
Combination

Activity
MCF7 [10]

- Palbociclib
Combination

Activity
MCF7 [10]

- Irinotecan
Combination

Activity

SW620

(colorectal)
[10]

-

BBO-8520

(KRAS G12C

inhibitor)

Combination

Activity

NCI-H358, NCI-

H2122 (NSCLC)
[2][10]

Experimental Protocols
Detailed methodologies for key in vitro experiments are provided below.

Experimental Workflow Overview
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Caption: General workflow for in vitro assays.

Protocol 1: pAKT Inhibition Assay (Western Blot)
This protocol describes how to measure the inhibition of AKT phosphorylation at Ser473 in

cancer cell lines following treatment with BBO-10203.
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Materials:

Cancer cell lines (e.g., BT-474, KYSE-410)

Complete cell culture medium

BBO-10203

DMSO (vehicle control)

Phosphate-buffered saline (PBS)

RIPA lysis buffer with protease and phosphatase inhibitors

BCA protein assay kit

Laemmli sample buffer

SDS-PAGE gels

PVDF membranes

Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

Primary antibodies: Rabbit anti-pAKT (Ser473), Rabbit anti-total AKT, Mouse anti-GAPDH or

β-actin

Secondary antibodies: HRP-conjugated anti-rabbit IgG, HRP-conjugated anti-mouse IgG

Enhanced chemiluminescence (ECL) substrate

Imaging system for chemiluminescence detection

Procedure:

Cell Seeding: Seed cells in 6-well plates at a density that will result in 70-80% confluency at

the time of harvest. Allow cells to adhere overnight.
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Compound Treatment: Prepare serial dilutions of BBO-10203 in complete medium. Aspirate

the old medium from the cells and add the medium containing BBO-10203 or DMSO vehicle

control. Incubate for the desired time (e.g., 2, 6, or 24 hours).

Cell Lysis:

Wash cells twice with ice-cold PBS.

Add 100-150 µL of ice-cold RIPA buffer to each well.

Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

Incubate on ice for 30 minutes, vortexing occasionally.

Centrifuge at 14,000 rpm for 15 minutes at 4°C.

Transfer the supernatant (protein lysate) to a new tube.

Protein Quantification: Determine the protein concentration of each lysate using a BCA

protein assay.

Sample Preparation: Normalize the protein concentrations for all samples with lysis buffer.

Add Laemmli sample buffer to the lysates and boil at 95°C for 5 minutes.

SDS-PAGE and Western Blotting:

Load equal amounts of protein (e.g., 20-30 µg) per lane onto an SDS-PAGE gel.

Run the gel to separate proteins by size.

Transfer the proteins to a PVDF membrane.

Block the membrane with blocking buffer for 1 hour at room temperature.

Incubate the membrane with primary antibodies (e.g., anti-pAKT, 1:1000 dilution) overnight

at 4°C with gentle agitation.

Wash the membrane three times with TBST for 10 minutes each.
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Incubate with the appropriate HRP-conjugated secondary antibody (1:5000 dilution) for 1

hour at room temperature.

Wash the membrane three times with TBST for 10 minutes each.

Detection:

Apply ECL substrate to the membrane.

Capture the chemiluminescent signal using an imaging system.

Re-probe the membrane for total AKT and a loading control (GAPDH or β-actin) to ensure

equal protein loading.

Analysis: Quantify the band intensities using densitometry software. Normalize the pAKT

signal to the total AKT signal. Calculate the percent inhibition relative to the vehicle control

and determine the IC50 value.

Protocol 2: Cell Viability Assay
This protocol measures cell viability to assess the cytotoxic or cytostatic effects of BBO-10203.

Materials:

Cancer cell lines

Complete cell culture medium

BBO-10203

DMSO (vehicle control)

96-well clear-bottom white plates

Cell viability reagent (e.g., CellTiter-Glo® Luminescent Cell Viability Assay)

Luminometer

Procedure:
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Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density (e.g., 1,000-

5,000 cells/well). Allow cells to adhere overnight.

Compound Treatment: Prepare a 2X serial dilution of BBO-10203 in complete medium. Add

an equal volume of the 2X compound solution to the wells. Include wells with vehicle control

(DMSO) and no-cell controls (medium only).

Incubation: Incubate the plate for a specified period (e.g., 72 hours) in a standard cell culture

incubator.

Assay Measurement:

Equilibrate the plate and the CellTiter-Glo® reagent to room temperature.

Add the CellTiter-Glo® reagent to each well according to the manufacturer's instructions

(typically a volume equal to the culture medium volume).

Mix the contents by placing the plate on an orbital shaker for 2 minutes.

Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

Data Acquisition: Read the luminescence on a plate-reading luminometer.

Analysis: Subtract the background luminescence from the no-cell control wells. Normalize

the data to the vehicle-treated wells (representing 100% viability). Plot the cell viability

against the log of the BBO-10203 concentration and fit a dose-response curve to calculate

the GI50 (concentration for 50% growth inhibition).

Protocol 3: Clonogenic Survival Assay
This assay assesses the ability of single cells to survive and proliferate to form colonies after

treatment with BBO-10203.

Materials:

Cancer cell lines

Complete cell culture medium
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BBO-10203

DMSO (vehicle control)

6-well plates

Crystal violet staining solution (0.5% crystal violet in 25% methanol)

PBS

Procedure:

Cell Seeding: Seed a low number of cells (e.g., 500-1,000 cells) per well in 6-well plates.

Allow cells to adhere overnight.

Compound Treatment: Treat the cells with various concentrations of BBO-10203 or vehicle

control. For combination studies, add the second agent (e.g., trastuzumab) as required.

Incubation: Incubate the plates for 10-14 days, allowing colonies to form. The medium can

be replenished every 3-4 days if necessary.

Colony Staining:

Aspirate the medium and gently wash the wells with PBS.

Fix the colonies with 100% methanol for 15 minutes.

Aspirate the methanol and let the plates air dry.

Add crystal violet solution to each well and incubate for 20-30 minutes at room

temperature.

Gently wash the plates with water to remove excess stain and let them air dry.

Colony Counting: Scan the plates and count the colonies (typically defined as a cluster of

≥50 cells) either manually or using imaging software.
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Analysis: Calculate the plating efficiency and survival fraction for each treatment condition.

The survival fraction is the ratio of the number of colonies formed after treatment to the

number of colonies formed in the control group, adjusted for plating efficiency.

Conclusion
The in vitro assays described provide a robust framework for evaluating the efficacy of BBO-
10203. The data consistently demonstrate that BBO-10203 potently and selectively inhibits the

RAS-PI3Kα interaction, leading to decreased pAKT levels and reduced cancer cell proliferation.

[1][4][9] Furthermore, BBO-10203 shows promising synergistic effects when combined with

standard-of-care therapies, suggesting its potential in various combination treatment regimens.

[2][10] These protocols can be adapted by researchers to further investigate the therapeutic

potential of BBO-10203 in a variety of cancer models.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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